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molecular formula C8H10O2 B019196 2-Ethoxy-d5-phenol CAS No. 117320-30-6

2-Ethoxy-d5-phenol

Cat. No. B019196
CAS RN: 117320-30-6
M. Wt: 143.19 g/mol
InChI Key: MOEFFSWKSMRFRQ-ZBJDZAJPSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04048236

Procedure details

A mixture of 11.60 g of o-ethoxyphenol, 3.36 g of sodium hydroxide, 7.07 g of allyl chloride, 1.37 g of cupric chloride (CuCl2.2H2O), 1.72 g of ammonium chloride and 34 ml of water was reacted at 25° C and with stirring, for 15 minutes. The reaction solution was then neutralized with hydrochloric acid and extracted with five portions of 30 ml of ether. The resulting ethereal extract was distilled to give 5.17 g of the desired o-ethoxy-p-allylphenol and 5.22 g of the unreacted o-ethoxyphenol. There was also obtained 2.02 g of by-product 1-allyloxy-2-ethoxybenzene.
Name
o-ethoxyphenol
Quantity
11.6 g
Type
reactant
Reaction Step One
Name
sodium hydroxide
Quantity
3.36 g
Type
reactant
Reaction Step One
Name
allyl chloride
Quantity
7.07 g
Type
reactant
Reaction Step One
[Compound]
Name
cupric chloride
Quantity
1.37 g
Type
reactant
Reaction Step One
Name
ammonium chloride
Quantity
1.72 g
Type
reactant
Reaction Step One
Name
water
Quantity
34 mL
Type
solvent
Reaction Step One
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
o-ethoxy-p-allylphenol
Name
o-ethoxyphenol

Identifiers

REACTION_CXSMILES
[CH2:1]([O:3][C:4]1[CH:9]=[CH:8][CH:7]=[CH:6][C:5]=1[OH:10])[CH3:2].[OH-].[Na+].[CH2:13](Cl)[CH:14]=[CH2:15].[Cl-].[NH4+].Cl>O>[CH2:1]([O:3][C:4]1[CH:9]=[C:8]([CH2:15][CH:14]=[CH2:13])[CH:7]=[CH:6][C:5]=1[OH:10])[CH3:2].[CH2:1]([O:3][C:4]1[CH:9]=[CH:8][CH:7]=[CH:6][C:5]=1[OH:10])[CH3:2] |f:1.2,4.5|

Inputs

Step One
Name
o-ethoxyphenol
Quantity
11.6 g
Type
reactant
Smiles
C(C)OC1=C(C=CC=C1)O
Name
sodium hydroxide
Quantity
3.36 g
Type
reactant
Smiles
[OH-].[Na+]
Name
allyl chloride
Quantity
7.07 g
Type
reactant
Smiles
C(C=C)Cl
[Compound]
Name
cupric chloride
Quantity
1.37 g
Type
reactant
Smiles
Name
ammonium chloride
Quantity
1.72 g
Type
reactant
Smiles
[Cl-].[NH4+]
Name
water
Quantity
34 mL
Type
solvent
Smiles
O
Step Two
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl

Conditions

Stirring
Type
CUSTOM
Details
with stirring, for 15 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
was reacted at 25° C
EXTRACTION
Type
EXTRACTION
Details
extracted with five portions of 30 ml of ether
EXTRACTION
Type
EXTRACTION
Details
The resulting ethereal extract
DISTILLATION
Type
DISTILLATION
Details
was distilled

Outcomes

Product
Details
Reaction Time
 15 min
Name
o-ethoxy-p-allylphenol
Type
product
Smiles
C(C)OC1=C(C=CC(=C1)CC=C)O
Measurements
Type Value Analysis
AMOUNT: MASS 5.17 g
Name
o-ethoxyphenol
Type
product
Smiles
C(C)OC1=C(C=CC=C1)O
Measurements
Type Value Analysis
AMOUNT: MASS 5.22 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US04048236

Procedure details

A mixture of 11.60 g of o-ethoxyphenol, 3.36 g of sodium hydroxide, 7.07 g of allyl chloride, 1.37 g of cupric chloride (CuCl2.2H2O), 1.72 g of ammonium chloride and 34 ml of water was reacted at 25° C and with stirring, for 15 minutes. The reaction solution was then neutralized with hydrochloric acid and extracted with five portions of 30 ml of ether. The resulting ethereal extract was distilled to give 5.17 g of the desired o-ethoxy-p-allylphenol and 5.22 g of the unreacted o-ethoxyphenol. There was also obtained 2.02 g of by-product 1-allyloxy-2-ethoxybenzene.
Name
o-ethoxyphenol
Quantity
11.6 g
Type
reactant
Reaction Step One
Name
sodium hydroxide
Quantity
3.36 g
Type
reactant
Reaction Step One
Name
allyl chloride
Quantity
7.07 g
Type
reactant
Reaction Step One
[Compound]
Name
cupric chloride
Quantity
1.37 g
Type
reactant
Reaction Step One
Name
ammonium chloride
Quantity
1.72 g
Type
reactant
Reaction Step One
Name
water
Quantity
34 mL
Type
solvent
Reaction Step One
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
o-ethoxy-p-allylphenol
Name
o-ethoxyphenol

Identifiers

REACTION_CXSMILES
[CH2:1]([O:3][C:4]1[CH:9]=[CH:8][CH:7]=[CH:6][C:5]=1[OH:10])[CH3:2].[OH-].[Na+].[CH2:13](Cl)[CH:14]=[CH2:15].[Cl-].[NH4+].Cl>O>[CH2:1]([O:3][C:4]1[CH:9]=[C:8]([CH2:15][CH:14]=[CH2:13])[CH:7]=[CH:6][C:5]=1[OH:10])[CH3:2].[CH2:1]([O:3][C:4]1[CH:9]=[CH:8][CH:7]=[CH:6][C:5]=1[OH:10])[CH3:2] |f:1.2,4.5|

Inputs

Step One
Name
o-ethoxyphenol
Quantity
11.6 g
Type
reactant
Smiles
C(C)OC1=C(C=CC=C1)O
Name
sodium hydroxide
Quantity
3.36 g
Type
reactant
Smiles
[OH-].[Na+]
Name
allyl chloride
Quantity
7.07 g
Type
reactant
Smiles
C(C=C)Cl
[Compound]
Name
cupric chloride
Quantity
1.37 g
Type
reactant
Smiles
Name
ammonium chloride
Quantity
1.72 g
Type
reactant
Smiles
[Cl-].[NH4+]
Name
water
Quantity
34 mL
Type
solvent
Smiles
O
Step Two
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl

Conditions

Stirring
Type
CUSTOM
Details
with stirring, for 15 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
was reacted at 25° C
EXTRACTION
Type
EXTRACTION
Details
extracted with five portions of 30 ml of ether
EXTRACTION
Type
EXTRACTION
Details
The resulting ethereal extract
DISTILLATION
Type
DISTILLATION
Details
was distilled

Outcomes

Product
Details
Reaction Time
 15 min
Name
o-ethoxy-p-allylphenol
Type
product
Smiles
C(C)OC1=C(C=CC(=C1)CC=C)O
Measurements
Type Value Analysis
AMOUNT: MASS 5.17 g
Name
o-ethoxyphenol
Type
product
Smiles
C(C)OC1=C(C=CC=C1)O
Measurements
Type Value Analysis
AMOUNT: MASS 5.22 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US04048236

Procedure details

A mixture of 11.60 g of o-ethoxyphenol, 3.36 g of sodium hydroxide, 7.07 g of allyl chloride, 1.37 g of cupric chloride (CuCl2.2H2O), 1.72 g of ammonium chloride and 34 ml of water was reacted at 25° C and with stirring, for 15 minutes. The reaction solution was then neutralized with hydrochloric acid and extracted with five portions of 30 ml of ether. The resulting ethereal extract was distilled to give 5.17 g of the desired o-ethoxy-p-allylphenol and 5.22 g of the unreacted o-ethoxyphenol. There was also obtained 2.02 g of by-product 1-allyloxy-2-ethoxybenzene.
Name
o-ethoxyphenol
Quantity
11.6 g
Type
reactant
Reaction Step One
Name
sodium hydroxide
Quantity
3.36 g
Type
reactant
Reaction Step One
Name
allyl chloride
Quantity
7.07 g
Type
reactant
Reaction Step One
[Compound]
Name
cupric chloride
Quantity
1.37 g
Type
reactant
Reaction Step One
Name
ammonium chloride
Quantity
1.72 g
Type
reactant
Reaction Step One
Name
water
Quantity
34 mL
Type
solvent
Reaction Step One
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
o-ethoxy-p-allylphenol
Name
o-ethoxyphenol

Identifiers

REACTION_CXSMILES
[CH2:1]([O:3][C:4]1[CH:9]=[CH:8][CH:7]=[CH:6][C:5]=1[OH:10])[CH3:2].[OH-].[Na+].[CH2:13](Cl)[CH:14]=[CH2:15].[Cl-].[NH4+].Cl>O>[CH2:1]([O:3][C:4]1[CH:9]=[C:8]([CH2:15][CH:14]=[CH2:13])[CH:7]=[CH:6][C:5]=1[OH:10])[CH3:2].[CH2:1]([O:3][C:4]1[CH:9]=[CH:8][CH:7]=[CH:6][C:5]=1[OH:10])[CH3:2] |f:1.2,4.5|

Inputs

Step One
Name
o-ethoxyphenol
Quantity
11.6 g
Type
reactant
Smiles
C(C)OC1=C(C=CC=C1)O
Name
sodium hydroxide
Quantity
3.36 g
Type
reactant
Smiles
[OH-].[Na+]
Name
allyl chloride
Quantity
7.07 g
Type
reactant
Smiles
C(C=C)Cl
[Compound]
Name
cupric chloride
Quantity
1.37 g
Type
reactant
Smiles
Name
ammonium chloride
Quantity
1.72 g
Type
reactant
Smiles
[Cl-].[NH4+]
Name
water
Quantity
34 mL
Type
solvent
Smiles
O
Step Two
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl

Conditions

Stirring
Type
CUSTOM
Details
with stirring, for 15 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
was reacted at 25° C
EXTRACTION
Type
EXTRACTION
Details
extracted with five portions of 30 ml of ether
EXTRACTION
Type
EXTRACTION
Details
The resulting ethereal extract
DISTILLATION
Type
DISTILLATION
Details
was distilled

Outcomes

Product
Details
Reaction Time
 15 min
Name
o-ethoxy-p-allylphenol
Type
product
Smiles
C(C)OC1=C(C=CC(=C1)CC=C)O
Measurements
Type Value Analysis
AMOUNT: MASS 5.17 g
Name
o-ethoxyphenol
Type
product
Smiles
C(C)OC1=C(C=CC=C1)O
Measurements
Type Value Analysis
AMOUNT: MASS 5.22 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.